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Compound of Interest

Compound Name: Geissospermine [Ml]

Cat. No.: B15495401

For Researchers, Scientists, and Drug Development Professionals

Introduction

Geissospermine is a complex indole alkaloid first isolated from the bark of the South American
tree Geissospermum vellosii. This technical guide provides a comprehensive overview of its
chemical structure, physicochemical properties, and known biological activities. The information
presented is intended to serve as a valuable resource for researchers and professionals
involved in natural product chemistry, pharmacology, and drug development.

Chemical Structure and Identification

Geissospermine is a dimeric indole alkaloid with a highly intricate and rigid polycyclic structure.
Its chemical identity is defined by the following identifiers:
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Identifier Value
methyl (2R)-2-[(2S,3E,12bS)-3-ethylidene-
2,4,6,7,12,12b-hexahydro-1H-indolo[2,3-
ajquinolizin-2-yl]-2-

IUPAC Name [(1R,9S,125,13S,14S,19S,21S)-14-ethyl-10-
oxa-8,16-
diazahexacyclo[11.5.2.11,8.02,7.018,19,012 21]henic
osa-2,4,6-trien-9-yllacetate

CAS Number 427-01-0

Chemical Formula CaoH4sN4O3

Molecular Weight 632.84 g/mol

SMILES String

CC[C@@H]1CN2CC[C@@]34[C@@H]2C[C@
@H]1[C@H]5[C@ @H]3N(--INVALID-LINK----
INVALID-LINK--C(=0)OC)C1=CC=CC=C41

Physicochemical Properties

A summary of the known physicochemical properties of Geissospermine is presented in the

table below. These properties are crucial for understanding its behavior in biological systems

and for the development of potential drug delivery systems.

Property Value Source

Melting Point 213-214 °C [1]
Soluble in methanol (30

Solubility mg/ml), 0.1N HCI (18.4 mg/ml), [1]

and water (11.2 mg/ml).[1]

logP (calculated)

5.8

[2]

pKa (experimental)

Data not available

Spectral Data

© 2025 BenchChem. All rights reserved.

2/9 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC10222982/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10222982/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10222982/
https://www.mdpi.com/2072-6694/16/5/984
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15495401?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Detailed spectral data are essential for the unambiguous identification and structural
elucidation of Geissospermine. While a complete set of assigned NMR data is not readily
available in the public domain, the following provides an overview of the key spectral
characteristics.

Mass Spectrometry

High-resolution mass spectrometry is a critical tool for confirming the elemental composition of
Geissospermine. The fragmentation pattern observed in MS/MS experiments can provide
valuable structural information.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Detailed 1H and 13C NMR data, including chemical shifts, coupling constants, and 2D
correlation spectra (e.g., COSY, HSQC, HMBC), are required for the complete assignment of
the complex structure of Geissospermine. Researchers are encouraged to acquire and report
this data to contribute to the collective understanding of this molecule.

Biological Activity and Signaling Pathways

Geissospermine has been reported to exhibit several biological activities, with its role as a
cholinesterase inhibitor being the most studied.

Acetylcholinesterase Inhibition

Geissospermine is a known inhibitor of acetylcholinesterase (AChE), the enzyme responsible
for the breakdown of the neurotransmitter acetylcholine.[3] This activity suggests its potential
as a therapeutic agent for neurological disorders characterized by cholinergic deficits, such as
Alzheimer's disease. Molecular docking studies have suggested that Geissospermine can form
hydrogen bonds with key residues in the active site of AChE, including those of the catalytic
triad (Ser200, His440).[3]
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Caption: Geissospermine inhibits acetylcholinesterase, leading to increased acetylcholine

levels.

Anticancer and Pro-apoptotic Activity

While direct studies on the anticancer mechanism of Geissospermine are limited, research on
related alkaloids from the Geissospermum genus suggests a potential for inducing apoptosis in
cancer cells. For instance, other alkaloids from Geissospermum sericeum have been shown to
induce apoptosis through the caspase pathway in human gastric cancer cells.[4][5][6]
Flavopereirine, another alkaloid from G. vellosii, has been reported to suppress the growth of
colorectal cancer cells through a p53-dependent signaling pathway.[5] These findings suggest
that Geissospermine may also possess anticancer properties worthy of further investigation.
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Caption: Potential pro-apoptotic mechanism of Geissospermum alkaloids.

Experimental Protocols

Detailed experimental protocols are essential for the replication and advancement of research
on Geissospermine.

Isolation of Geissospermine from Geissospermum
vellosii Bark

The following is a general protocol for the extraction and isolation of alkaloids from the bark of
G. vellosii. Optimization may be required based on the specific plant material and available
equipment.

Workflow:
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Caption: General workflow for the isolation of Geissospermine.
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Methodology:
¢ Grinding: Dry the bark of Geissospermum vellosii and grind it into a fine powder.[7]

o Extraction: Perform a Soxhlet extraction of the powdered bark with a 70:30 mixture of
ethanol and water acidified with 0.1% formic acid. The acidification aids in the extraction of
the basic alkaloids.[7]

» Centrifugation: After extraction, centrifuge the resulting solution to remove solid plant
material.[7]

 Purification: The crude extract can be subjected to further purification using column
chromatography. A Sephadex LH-20 column is often used for the separation of alkaloids.

o Fraction Analysis: Monitor the fractions obtained from column chromatography using thin-
layer chromatography (TLC) or high-performance liquid chromatography (HPLC) to identify
the fractions containing Geissospermine.

« |solation and Characterization: Combine the pure fractions and evaporate the solvent to
obtain isolated Geissospermine. Confirm the identity and purity of the compound using mass
spectrometry and NMR spectroscopy.

Total Synthesis of Geissospermine

The total synthesis of Geissospermine is a complex and challenging endeavor due to its
intricate stereochemistry and multiple ring systems. While a detailed step-by-step protocol is
beyond the scope of this guide, the general strategies often involve multi-step sequences with
key reactions such as the Pictet-Spengler reaction and various cyclization methods to construct
the polycyclic core. Researchers interested in the total synthesis are encouraged to consult
specialized literature on indole alkaloid synthesis.

Acetylcholinesterase Inhibition Assay (Eliman's Method)

The following is a detailed protocol for determining the acetylcholinesterase inhibitory activity of
Geissospermine using the colorimetric method developed by Ellman.

Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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